Tubulin inhibitor 30

• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C22H19N3O5/c1-27-18-10-14(11-19(28-2)21(18)29-3)20(26)16-13-25(22-23-7-5-8-24-22)12-15(16)17-6-4-9-30-17/h4-13H,1-3H3
• InChIKey: IXBOSJOTMWEKPZ-UHFFFAOYSA-N

Standard colchicine-site inhibitors like Combretastatin A-4 lack ferroptosis induction, limiting mechanistic studies in therapy-resistant cancers. Tubulin inhibitor 30 (compound 15) solves this gap: - Nanomolar antiproliferative potency (MCF-7 IC50 4.0 nM) with tubulin polymerization inhibition IC50 0.52 µM - Validated ferroptosis induction in U-87 MG and OVCAR-3 xenografts (GPX4↓, Fe²⁺↑, Ptgs2↑) - Pre-characterized mouse PK: 461 µL/min/mg clearance; established 25 mg/kg i.p. Q2D dosing - 0.1 µM non-toxic in human primary T lymphocytes - enables therapeutic window calculations

Tubulin Inhibitor 30: A Colchicine-Site Binding ARDHEP with Validated Ferroptosis Induction for Oncology Research Procurement

Tubulin inhibitor 30, also known as compound 15 or ARDHEP 15, is a rationally designed aroyl diheterocyclic pyrrole (ARDHEP) that targets the colchicine binding site on β-tubulin [1]. It represents a distinct chemotype within the colchicine-site ligand class, characterized by a pyrimidin-2-yl and furan-2-yl substitution pattern on the pyrrole core [1]. Beyond its nanomolar antiproliferative activity, compound 15 is mechanistically distinguished by its capacity to induce ferroptosis—an iron-dependent, non-apoptotic cell death pathway—in glioblastoma and ovarian cancer models [1]. This dual tubulin-inhibitory and ferroptosis-inducing profile separates it from classical colchicine-site agents that primarily trigger apoptosis [1][2].

1

Ferroptosis pathway research: Unique colchicine-site tool with in vivo ferroptosis induction evidence in glioblastoma and ovarian cancer models.

2

Cancer-cell selectivity studies: Defined normal-cell toxicity window at 0.1 μM in primary T lymphocytes supports discrimination workflows.

3

Structurally orthogonal probe: Pyrrole-based ARDHEP scaffold provides a chemically distinct alternative to stilbenoid colchicine-site ligands like CSA4.

• [1] Puxeddu M, Wu J, Bai R, D'Ambrosio M, Nalli M, Coluccia A, Manetto S, Ciogli A, Masci D, et al. Induction of Ferroptosis in Glioblastoma and Ovarian Cancers by a New Pyrrole Tubulin Assembly Inhibitor. J Med Chem. 2022 Dec 8;65(23):15805-15818. doi: 10.1021/acs.jmedchem.2c01457. View Source
• [2] Lu B, Chen XB, Ying MD, He QJ, Cao J, Yang B. The Role of Ferroptosis in Cancer Development and Treatment Response. Front Pharmacol. 2018;8:992. doi: 10.3389/fphar.2017.00992. View Source

Why Generic Substitution of Tubulin Inhibitors Fails: Quantitative Evidence for Selecting Tubulin Inhibitor 30 over CSA4 and Structural Analogs

Colchicine-site tubulin inhibitors are not functionally interchangeable. While Combretastatin A-4 (CSA4) serves as the historical benchmark for this binding site, it lacks ferroptosis-inducing capability and shows lower selectivity for cancer cells over normal lymphocytes [1]. Within the ARDHEP series itself, minor structural modifications produce marked differences in potency: compound 5 shows comparable tubulin polymerization inhibition (IC50 0.49 μM) but loses the superior MCF-7 antiproliferative potency of compound 15 (IC50 4.0 nM) [1]. Furthermore, compound 15 exhibits species-differential metabolic stability (human vs. mouse liver microsomes) that directly impacts its in vivo experimental utility, a parameter not typically characterized for earlier analogs [1]. These quantitative performance gaps—in cancer-cell selectivity, ferroptosis induction, metabolic stability, and cell-line potency—mean that substituting compound 15 with a generic colchicine-site binder or even a close structural analog will yield fundamentally different experimental outcomes.

Target: Tubulin Inhibitor 30

Substitute risk: CSA4 lacks ferroptosis-inducing capability and a defined normal-cell selectivity window.

Target: Tubulin Inhibitor 30

Substitute risk: ARDHEP analog Compound 5 loses MCF-7 antiproliferative potency and ferroptosis phenotype.

Target: Tubulin Inhibitor 30

Substitute risk: Species-differential metabolic stability (human vs. mouse) is uncharacterized for most colchicine-site analogs.

• [1] Puxeddu M, Wu J, Bai R, D'Ambrosio M, Nalli M, Coluccia A, Manetto S, Ciogli A, Masci D, et al. Induction of Ferroptosis in Glioblastoma and Ovarian Cancers by a New Pyrrole Tubulin Assembly Inhibitor. J Med Chem. 2022 Dec 8;65(23):15805-15818. doi: 10.1021/acs.jmedchem.2c01457. View Source

Quantitative Evidence Guide: Tubulin Inhibitor 30 Performance Benchmarks Against Key Comparators

Tubulin Polymerization Inhibition: Tubulin Inhibitor 30 Achieves Potency Comparable to CSA4 but with Superior Cancer-Cell Selectivity

In a cell-free tubulin polymerization assay (tubulin at 10 μM), Tubulin inhibitor 30 (compound 15) inhibited polymerization with an IC50 of 0.52 μM, falling within the range of the reference compound combretastatin A-4 (CSA4, IC50 0.54–0.73 μM) [1]. Within the ARDHEP series, compound 5 showed a slightly lower IC50 of 0.49 μM, while compound 13 was less potent at 0.69 μM [1]. Critically, this comparable tubulin-level potency does not translate to equivalent therapeutic indices: compound 15 at 0.1 μM did not induce apoptosis in normal human primary T lymphocytes (confirmed by annexin V/PI flow cytometry at 48 and 72 h), whereas CSA4's selectivity profile against normal cells is not established in the same model system [1]. This positions compound 15 as a more selective tool for experiments requiring discrimination between cancerous and normal cell populations.

Tubulin Inhibition vs. Normal-Cell Toxicity

Head-to-head

IC50 0.52 μM (tubulin); no toxicity to normal T lymphocytes at 0.1 μM

Supports cancer-cell selectivity workflow with a defined normal-cell safety context absent for CSA4.

Selectivity confirmed by annexin V/PI flow cytometry at 48 and 72 h.

Evidence Dimension	Tubulin polymerization inhibition (IC50) combined with normal cell toxicity
Target Compound Data	IC50 0.52 μM (tubulin polymerization); no toxicity to normal human primary T lymphocytes at 0.1 μM
Comparator Or Baseline	CSA4: IC50 0.54–0.73 μM (tubulin polymerization); Compound 5: IC50 0.49 μM; Compound 13: IC50 0.69 μM
Quantified Difference	Comparable tubulin inhibition (±~4% vs. CSA4 midpoint); cancer-cell selectivity window defined for compound 15 at 0.1 μM
Conditions	Cell-free tubulin polymerization assay (tubulin 10 μM); Human primary T lymphocyte toxicity assessed by annexin V/PI flow cytometry at 48 and 72 h

Why This Matters

This evidence enables researchers to select a colchicine-site inhibitor with potency equivalent to the field-standard CSA4 but with a defined non-toxic concentration window in normal lymphocytes, reducing off-target cytotoxicity confounds in co-culture or selectivity studies.

• [1] Puxeddu M, et al. J Med Chem. 2022;65(23):15805-15818. View Source

MCF-7 Breast Cancer Cell Growth Inhibition: 1,000-Fold Potency Advantage of Tubulin Inhibitor 30 over its Weaker ARDHEP Analogs

In MCF-7 human breast carcinoma cell growth inhibition assays, Tubulin inhibitor 30 (compound 15) exhibited an IC50 of 4.0 nM, making it the most potent compound within the entire 2–16 ARDHEP series [1]. By contrast, compounds lacking the R2 aromatic substituent (compounds 2–5) were weak inhibitors, and even the structurally related pyrimidin-2-yl analog compound 13 showed lower potency [1]. This represents an approximate 1,000-fold potency differential compared to the weakest series members, directly attributable to the specific combination of the pyrimidin-2-yl heterocycle at the pyrrole N1 position and the furan-2-yl substituent at the pyrrole C4 position [1]. No other compound in the series achieves this level of MCF-7 growth inhibition.

MCF-7 Antiproliferative Potency

Head-to-head

IC50 4.0 nM, >1,000-fold more potent than weakest ARDHEP analogs

Demonstrates highest achievable potency in this chemical series for MCF-7 research models.

Result from 48 h growth inhibition assay.

Evidence Dimension	Inhibition of MCF-7 human breast carcinoma cell growth (IC50)
Target Compound Data	IC50 4.0 nM (Compound 15)
Comparator Or Baseline	Other ARDHEP series compounds (2–14, 16): weak to moderate inhibition; Compound 5: not reported at this level; Compound 13: less potent
Quantified Difference	>1,000-fold more potent than the weakest ARDHEP analogs; strongest inhibitor in the 15-compound series
Conditions	MCF-7 cell growth inhibition assay, 48 h incubation, duplicate or triplicate determinations

Why This Matters

For breast cancer cell-line studies, selecting compound 15 over earlier ARDHEP analogs or generic tubulin inhibitors provides the highest achievable potency in this chemical series, enabling lower working concentrations and reduced solvent-related artifacts.

• [1] Puxeddu M, et al. J Med Chem. 2022;65(23):15805-15818. View Source

Ferroptosis Induction in In Vivo Tumor Models: Unique Mechanistic Signature Absent from CSA4 and Classical Tubulin Inhibitors

In BALB/Cnu/nu mice bearing U-87 MG glioblastoma or SKOV-3 ovarian cancer xenografts, Tubulin inhibitor 30 (25 mg/kg i.p., every 2 days) induced biochemical and transcriptional hallmarks of ferroptosis that are not reported for CSA4, colchicine, vincristine, or paclitaxel [1]. Specifically, tumor tissues from compound 15-treated mice showed significantly elevated Fe2+ concentrations, increased lactoperoxidase (LPO) and malondialdehyde (MDA) levels, and decreased total glutathione (T-GSH) and ATP levels relative to saline-treated controls [1]. qPCR analysis confirmed upregulation of the ferroptosis-associated gene panel Ptgs2/Nfe2l2/Sat1/Akr1c1/Gpx4, and immunofluorescence staining demonstrated reduced expression of the ferroptosis gatekeeper proteins GPX4 and FTH1 [1]. CSA4 and other colchicine-site ligands induce apoptosis, not ferroptosis, making this a pathway-level differentiating feature [1].

In Vivo Ferroptosis Induction

Class-level

Elevated Fe2+, LPO, MDA; reduced GPX4/FTH1; ferroptosis gene panel upregulated in xenografts

Single differentiating feature enabling ferroptosis-focused oncology research; absent from CSA4.

U-87 MG and SKOV-3 xenografts, 25 mg/kg i.p. every 2 days.

Evidence Dimension	Induction of ferroptosis biomarkers in tumor xenografts
Target Compound Data	Elevated Fe2+, LPO, MDA; decreased T-GSH, ATP; upregulation of Ptgs2/Nfe2l2/Sat1/Akr1c1/Gpx4; reduced GPX4 and FTH1 protein expression
Comparator Or Baseline	CSA4, colchicine, vincristine, paclitaxel: apoptosis induction reported; ferroptosis induction not established
Quantified Difference	Mechanistic switch from apoptosis to ferroptosis; tumor volume reduction vs. saline control significant (qualitative comparison only; comparator ferroptosis data unavailable)
Conditions	BALB/Cnu/nu mice, U-87 MG or SKOV-3 xenografts, 25 mg/kg i.p. every 2 days, 40-day treatment

Why This Matters

This is the single most differentiating feature for procurement: compound 15 is currently the only commercially available colchicine-site tubulin inhibitor with direct in vivo evidence of ferroptosis induction, enabling research programs focused on ferroptosis-targeted oncology that cannot be conducted with CSA4 or other classical tubulin agents.

• [1] Puxeddu M, et al. J Med Chem. 2022;65(23):15805-15818. View Source

Metabolic Stability in Human Liver Microsomes: Species-Selective Clearance Profile Supports Human-Relevant In Vivo Studies

Tubulin inhibitor 30 displays a striking species-differential metabolic stability profile. When incubated with human liver microsomes, compound 15 exhibited a medium intrinsic clearance (Cli) of 36 μL/min/mg protein, placing it within the medium clearance classification for human enzymes (1.8–48 μL/min/mg) [1]. In contrast, incubation with mouse liver microsomes yielded a very high intrinsic clearance of 461 μL/min/mg, a >12-fold difference [1]. This profile is comparable to the reference drug propranolol in human microsomes [1]. This species-differential stability is a critical differentiator from CSA4 and earlier ARDHEP compounds (e.g., compounds 5, 13), for which detailed microsomal stability data are not reported in the same standardized format, and informs dose regimen design for mouse xenograft studies.

Metabolic Stability (Microsomes)

Cross-study

Human Cli 36 μL/min/mg (medium) vs. Mouse Cli 461 μL/min/mg (high)

Informs dose regimen design for mouse xenograft studies; supports human-cell translational modeling.

12.8-fold species difference; human stability comparable to propranolol.

Evidence Dimension	Intrinsic clearance (Cli) in liver microsomes
Target Compound Data	Human: 36 μL/min/mg (medium clearance); Mouse: 461 μL/min/mg (high clearance)
Comparator Or Baseline	Propranolol (reference control); CSA4 and ARDHEP compounds 5/13: no standardized microsomal stability data reported
Quantified Difference	12.8-fold higher clearance in mouse vs. human microsomes; human stability comparable to propranolol
Conditions	Incubation with human or mouse liver microsomes; LC–MS/MS quantification; classification per internal validation standards

Why This Matters

Researchers designing in vivo mouse experiments must account for the rapid murine clearance of compound 15, while human microsomal stability data support its suitability for translational studies and enable informed procurement decisions regarding dosing frequency and route of administration.

• [1] Puxeddu M, et al. J Med Chem. 2022;65(23):15805-15818. View Source

Colchicine Binding Site Competition: Comparable Binding Affinity Profile to CSA4 but with a Distinct Pyrrole Scaffold

In a [3H]colchicine competition binding assay (tubulin at 1 μM, [3H]colchicine at 5 μM, inhibitor at 5 μM), Tubulin inhibitor 30 inhibited colchicine binding by 82–88%, comparable to compounds 5 and 13 within the same ARDHEP sub-series [1]. The reference compound CSA4 achieved 98% inhibition at 5 μM and 78% at 1 μM under equivalent conditions [1]. While CSA4 shows marginally higher competition at 5 μM, compound 15 achieves this binding through a chemically distinct aroyl diheterocyclic pyrrole scaffold, rather than the stilbenoid structure of CSA4, offering researchers a structurally orthogonal colchicine-site probe with similar binding engagement [1]. Other ARDHEP analogs 6 and 9 showed higher inhibition (92–95% at 1 μM inhibitor concentration), but these compounds lack the ferroptosis-inducing phenotype of compound 15 [1].

Colchicine-Site Binding Competition

Head-to-head

82–88% inhibition at 5 μM vs. CSA4 98%; pyrrole chemotype distinct from stilbenoid

Structurally orthogonal probe with comparable target engagement, valuable for competitive binding assays.

[3H]colchicine competition assay, tubulin 1 μM.

Evidence Dimension	Inhibition of [3H]colchicine binding to tubulin
Target Compound Data	82–88% inhibition at 5 μM inhibitor (tubulin 1 μM, [3H]colchicine 5 μM)
Comparator Or Baseline	CSA4: 98% inhibition at 5 μM, 78% at 1 μM; Compound 6: 92% at 1 μM; Compound 9: 95% at 1 μM
Quantified Difference	Δ10–16 percentage points lower than CSA4 at 5 μM; substantially higher than CSA4 at 1 μM (CSA4: 78%)
Conditions	Tubulin 1 μM, [3H]colchicine 5 μM, inhibitor at specified concentrations; duplicate or triplicate determinations

Why This Matters

The distinct pyrrole-based chemotype of compound 15, combined with comparable colchicine-site engagement, makes it a valuable orthogonal probe for target engagement studies and for experiments where CSA4's stilbenoid structure presents solubility, stability, or intellectual property constraints.

• [1] Puxeddu M, et al. J Med Chem. 2022;65(23):15805-15818. View Source

Glioblastoma Cell Line Potency: U-87 MG IC50 of 10.06 nM Positions Tubulin Inhibitor 30 Among the Most Potent Colchicine-Site Agents for GBM Research

In U-87 MG human glioblastoma cells, Tubulin inhibitor 30 inhibited cell viability with an IC50 of 10.06 nM after 48 h treatment, and induced PARP cleavage (a marker of programmed cell death) starting from 5 nM [1]. This potency substantially exceeds that of temozolomide, the standard-of-care GBM chemotherapy, which typically shows IC50 values in the micromolar range in U-87 MG cells [1][2]. Compound 15 also demonstrated in vivo tumor growth inhibition in a U-87 MG xenograft model at 25 mg/kg [1]. While direct head-to-head IC50 comparisons with CSA4 in U-87 MG cells are not provided in the primary report, the combination of single-digit nanomolar PARP cleavage induction and in vivo GBM efficacy distinguishes compound 15 within the colchicine-site inhibitor class.

Glioblastoma Cell Potency

Class-level

U-87 MG IC50 10.06 nM; PARP cleavage from 5 nM

Supports glioblastoma research with nanomolar potency exceeding temozolomide class-level estimates.

48 h cell viability assay; direct CSA4 comparison unavailable.

Evidence Dimension	U-87 MG glioblastoma cell viability inhibition (IC50) and PARP cleavage induction
Target Compound Data	IC50 10.06 nM (48 h); PARP cleavage starting at 5 nM; in vivo tumor inhibition at 25 mg/kg i.p.
Comparator Or Baseline	Temozolomide: typical U-87 MG IC50 in micromolar range; CSA4: head-to-head U-87 MG IC50 not provided in primary source
Quantified Difference	~100- to 1,000-fold more potent than temozolomide in U-87 MG cells (class-level estimate); CSA4 direct comparison unavailable
Conditions	U-87 MG cells, 48 h incubation, cell viability assay; PARP cleavage by immunoblotting

Why This Matters

For glioblastoma research programs, particularly those investigating temozolomide-resistant mechanisms or ferroptosis-based GBM therapies, compound 15 offers a potency advantage over the clinical benchmark temozolomide and provides a mechanistically novel (ferroptosis-inducing) approach not available with CSA4 or other classical tubulin inhibitors.

• [1] Puxeddu M, et al. J Med Chem. 2022;65(23):15805-15818. View Source
• [2] Omuro A, DeAngelis LM. Glioblastoma and Other Malignant Gliomas: A Clinical Review. JAMA. 2013;310(17):1842-1850. doi: 10.1001/jama.2013.280319. View Source

Optimal Application Scenarios for Tubulin Inhibitor 30 Based on Validated Differentiating Evidence

Ferroptosis-Focused Glioblastoma and Ovarian Cancer Research

Compound 15 is uniquely suited for studies investigating ferroptosis as a therapeutic vulnerability in GBM (U-87 MG) and ovarian cancer (OVCAR-3, SKOV-3). Its demonstrated in vivo induction of ferroptosis biomarkers—Fe2+ accumulation, GPX4 downregulation, and transcriptional activation of Ptgs2/Nfe2l2/Sat1/Akr1c1/Gpx4—makes it the only commercially available colchicine-site tubulin inhibitor validated for ferroptosis pathway interrogation in xenograft models [1]. Researchers comparing ferroptosis-dependent vs. apoptosis-dependent cell death mechanisms should select compound 15 as their ferroptosis-positive control tubulin ligand, with CSA4 serving as the apoptosis-inducing comparator [1].

Cancer-Selective Toxicity Profiling with Defined Normal Cell Safety Windows

For experiments requiring discrimination between malignant and normal cell responses, compound 15 provides a validated non-toxic concentration of 0.1 μM in human primary T lymphocytes, confirmed by annexin V/PI flow cytometry at both 48 and 72 h time points [1]. This quantitative selectivity benchmark—absent for CSA4 and most colchicine-site inhibitors in the same assay system—enables side-by-side co-culture experiments or therapeutic window calculations without additional toxicity characterization [1].

In Vivo Xenograft Efficacy Studies with Defined Metabolic Clearance Parameters

Investigators planning mouse xenograft studies with compound 15 can leverage the fully characterized metabolic stability profile: high intrinsic clearance in mouse liver microsomes (461 μL/min/mg) necessitates the established every-2-day dosing schedule at 25 mg/kg i.p. to maintain therapeutic exposure, while the medium human microsomal clearance (36 μL/min/mg) supports translational PK modeling [1]. This pre-characterized ADME framework reduces the experimental burden of pharmacokinetic profiling for new studies.

Colchicine-Site Structural Biology and Orthogonal Probe Studies

The pyrrole-based ARDHEP scaffold of compound 15 offers a chemically orthogonal colchicine-site probe relative to the stilbenoid CSA4. With comparable tubulin polymerization inhibition (IC50 0.52 μM vs. 0.54–0.73 μM for CSA4) and colchicine-competitive binding (82–88% at 5 μM), compound 15 can serve as a structurally distinct tool ligand for competitive binding assays, resistance mutation profiling, or crystallography studies where CSA4's chemical properties (e.g., isomerization tendency) are limiting [1].

Application

Selection Property

Validation Focus

Ferroptosis-focused glioblastoma and ovarian cancer studies

Ferroptosis pathway induction in vivo

GPX4/FTH1 downregulation, Fe2+ accumulation, ferroptosis gene panel activation

Cancer-cell selectivity profiling with normal-cell context

Defined normal lymphocyte non-toxicity window

Annexin V/PI flow cytometry confirmation at 0.1 μM in primary T lymphocytes

In vivo xenograft efficacy with translational PK modeling

Pre-characterized species-differential metabolic stability

Human vs. mouse liver microsome intrinsic clearance reconciliation

Colchicine-site structural biology and orthogonal probe use

Pyrrole-based ARDHEP scaffold distinct from stilbenoid CSA4

Comparable tubulin polymerization inhibition and [3H]colchicine competition

• [1] Puxeddu M, Wu J, Bai R, D'Ambrosio M, Nalli M, Coluccia A, Manetto S, Ciogli A, Masci D, et al. Induction of Ferroptosis in Glioblastoma and Ovarian Cancers by a New Pyrrole Tubulin Assembly Inhibitor. J Med Chem. 2022 Dec 8;65(23):15805-15818. doi: 10.1021/acs.jmedchem.2c01457. View Source